Cas no 2799-72-6 (3-Chloropropyl Isothiocyanate)

• Product Name: 3-Chloropropyl Isothiocyanate
• CAS No: 2799-72-6
• MF: C₄H₆ClNS
• MW: 135.615138530731
• MDL: MFCD00041131
• CID: 288867
• PubChem ID: 137713
• Update Time: 2025-06-08

3-Chloropropyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-isothiocyanatopropane
• 3-Chloropropyl isothiocyanate
• Propane,1-chloro-3-isothiocyanato-
• 1-chloranyl-3-isothiocyanato-propane
• 1-chloro-3-isothiocyanato-propane
• 3-Chlor-propyl-1-isothiocyanat
• Propane,1-chloro-3-isothiocyanato
• SCHEMBL3044129
• CAA79972
• 3-chloroisothiocyanatopropane
• ZGFOBQSQLJDLKV-UHFFFAOYSA-N
• 1-Chloro-3-isothiocyanatopropane #
• AKOS006237670
• FS-4697
• FT-0634497
• EN300-7562870
• 3-Chloropropylisothiocyanate
• 2799-72-6
• DTXSID50182269
• A819276
• MFCD00041131
• 3-Chloropropyl Isothiocyanate

• MDL： MFCD00041131
• Inchi： 1S/C4H6ClNS/c5-2-1-3-6-4-7/h1-3H2
• InChI Key： ZGFOBQSQLJDLKV-UHFFFAOYSA-N
• SMILES： ClCCCN=C=S

Computed Properties

• Exact Mass: 134.99100
• Monoisotopic Mass: 134.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 77.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.18
• Boiling Point: 130 °C
• PSA: 44.45000
• LogP: 1.71810
• Solubility: Not available

3-Chloropropyl Isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 3-Chloropropyl Isothiocyanate

3-Chloropropyl Isothiocyanate: A Comprehensive Overview

3-Chloropropyl isothiocyanate (CAS No. 2799-72-6) is a versatile organic compound with significant applications in various fields, including chemistry, materials science, and biotechnology. This compound, also known as isothiocyanate with a 3-chloropropyl substituent, has garnered attention due to its unique chemical properties and potential for innovative applications. Recent studies have highlighted its role in the development of advanced materials and its potential in therapeutic applications.

The structure of 3-chloropropyl isothiocyanate consists of an isothiocyanate functional group (-N=C=S) attached to a 3-chloropropyl chain. This combination imparts the compound with reactivity and versatility, making it a valuable precursor in organic synthesis. The isothiocyanate group is known for its ability to undergo nucleophilic substitution reactions, which has been exploited in the synthesis of various heterocyclic compounds and bioactive molecules.

Recent research has focused on the synthesis of 3-chloropropyl isothiocyanate through efficient methodologies. For instance, studies have demonstrated the use of Michael addition reactions to prepare this compound, offering a sustainable and cost-effective route compared to traditional methods. The ability to synthesize this compound in high yields has further enhanced its utility in large-scale applications.

In terms of biological activity, 3-chloropropyl isothiocyanate has shown promising results in anticancer studies. Preclinical experiments have indicated that this compound exhibits selective cytotoxicity against cancer cells, potentially through mechanisms involving the inhibition of key enzymes or modulation of cellular signaling pathways. These findings underscore its potential as a lead compound for drug development.

Beyond its biological applications, 3-chloropropyl isothiocyanate has found utility in materials science. Its reactivity enables the formation of cross-linked polymers with improved mechanical properties, making it a candidate for high-performance materials used in electronics and aerospace industries. Recent advancements in polymer chemistry have leveraged this compound to develop self-healing materials, which can autonomously repair damage under specific conditions.

The environmental impact of 3-chloropropyl isothiocyanate has also been a subject of recent investigations. Studies have assessed its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These studies are crucial for ensuring that the compound's widespread use does not pose risks to ecosystems or human health.

In conclusion, 3-chloropropyl isothiocyanate (CAS No. 2799-72-6) stands as a multifaceted compound with vast potential across diverse domains. Its chemical reactivity, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unravel its capabilities, this compound is poised to make significant contributions to science and industry alike.